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Compound of Interest

Compound Name: Lappaconitine (hydrobromide)

Cat. No.: B8069418 Get Quote

Introduction

Lappaconitine, a diterpenoid alkaloid extracted from plants of the Aconitum genus, is utilized for

its analgesic properties.[1][2] Accurate and reliable quantification of Lappaconitine

hydrobromide is crucial for quality control in pharmaceutical formulations and for

pharmacokinetic studies. This application note provides a detailed high-performance liquid

chromatography (HPLC) method for the determination of Lappaconitine hydrobromide, suitable

for researchers, scientists, and drug development professionals. The described method is

simple, sensitive, specific, and accurate for its intended purpose.[3]

Principle

This method employs reversed-phase HPLC with UV detection to separate and quantify

Lappaconitine hydrobromide. The separation is achieved on a C18 column with a mobile phase

consisting of a buffer and an organic solvent. The concentration of Lappaconitine hydrobromide

is determined by comparing the peak area of the sample to that of a reference standard.

Experimental Protocols
1. Instrumentation and Chromatographic Conditions

HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven,

and a UV detector is suitable.
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Column: Discovery C18 column (250 mm x 4.6 mm, 5 µm particle size).[3]

Mobile Phase: A mixture of 0.1 mol·L-1 sodium dihydrogen phosphate and methanol (32:68,

v/v).[3]

Flow Rate: 0.7 mL·min-1.[3]

Detection Wavelength: 252 nm.[3][4]

Column Temperature: 37 °C.[4]

Injection Volume: 10 µL.[4]

2. Preparation of Solutions

Standard Stock Solution: Accurately weigh a suitable amount of Lappaconitine hydrobromide

reference standard and dissolve it in methanol to obtain a stock solution of a known

concentration (e.g., 1 mg/mL).

Calibration Standards: Prepare a series of working standard solutions by diluting the stock

solution with the mobile phase to achieve concentrations covering the expected range of the

samples (e.g., 0.02 - 0.32 mg·mL-1).[3]

3. Sample Preparation

For Injections: Dilute the Lappaconitine hydrobromide for injection with the mobile phase to

obtain a concentration within the calibration range.

For Biological Matrices (e.g., Plasma, Blood):

Protein Precipitation: To a known volume of the biological sample (e.g., 20 µL of blood),

add a precipitating agent like acetonitrile (e.g., 100 µL).[1]

Vortex the mixture for approximately 1 minute.[1]

Centrifuge at high speed (e.g., 13,000 rpm) for 10 minutes to pellet the precipitated

proteins.[1]
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Collect the supernatant for injection into the HPLC system.[1]

4. Analytical Procedure

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject a blank (mobile phase) to ensure no interfering peaks are present.

Inject the series of calibration standards to construct a calibration curve by plotting peak area

against concentration.

Inject the prepared sample solutions.

Identify the Lappaconitine peak in the sample chromatogram by comparing its retention time

with that of the reference standard.

Quantify the amount of Lappaconitine hydrobromide in the sample using the calibration

curve.

Quantitative Data Summary
The following table summarizes the quantitative data from various validated HPLC and UPLC-

MS/MS methods for Lappaconitine quantification.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6339746/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
HPLC-UV
Method[3]

HPLC-UV
Method for
Related
Substances[4]

UPLC-MS/MS
in Mouse
Blood[1][2]

LC-MS/MS in
Rabbit Plasma

Linearity Range
0.02 - 0.32

mg·mL-1

0.9517 - 38.07

µg·mL-1

0.1 - 500 ng·mL-

1

13.125 - 1050.0

ng·mL-1

Correlation

Coefficient (r/R²)
r = 0.9998 r = 1.000 R² = 0.9979 Not Specified

Limit of Detection

(LOD)
Not Specified 0.095 µg·mL-1 0.04 ng·mL-1 0.1 ng/mL

Limit of

Quantification

(LOQ)

Not Specified 0.32 µg·mL-1 0.1 ng·mL-1 13.125 ng·mL-1

Precision

(RSD%)

Good (value not

specified)
< 2.0%

Intra-day: < 13%,

Inter-day: < 14%
< 7.51%

Accuracy/Recov

ery (%)

Good (value not

specified)
100.2% 90.1 - 107.2% 92.3 - 102%
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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